2-Methyl-5,8-dioxaspiro[3.4]octane-2-carbaldehyde

• IUPAC Name: 2-methyl-5,8-dioxaspiro[3.4]octane-2-carbaldehyde
• InChI: InChI=1S/C8H12O3/c1-7(6-9)4-8(5-7)10-2-3-11-8/h6H,2-5H2,1H3
• InChI Key: YOCSNHABVSGGEU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2(C1)OCCO2)C=O
• Molecular Formula: C8H12O3
• Molecular Weight: 156.18 g/mol

Description

2-Methyl-5,8-dioxaspiro[3.4]octane-2-carbaldehyde, also known as MDOCA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. MDOCA is a spiroacetal derivative that has been synthesized using various methods.

Scientific Research Applications

Synthesis and Cycloaddition Reactions

• The synthesis of spiro compounds through [3 + 2] cycloaddition reactions utilizing substituted cyclopropenone acetal and alkylidene cyclopropanone acetal, demonstrating their potential as cysteine protease inhibitors and highlighting their biological activity (Nakamura et al., 2003) Synthesis and [3 + 2] Cycloaddition.

Reformatsky Reaction Applications

• The Reformatsky reaction with methyl 1-bromocycloalkane-carboxylates and phenyl- and benzoylhydrazones derived from aromatic aldehydes to give azaspiro compounds, indicating their potential in synthesizing complex organic molecules (Shchepin et al., 2007) Reformatsky Reaction of Methyl 1‐Bromocycloalkane‐1‐carboxylates.

Development of Bioactive Compounds

• Research on the synthesis of functionalized γ-spirolactone and 2-oxabicyclo[3.3.0]octane derivatives from nucleophilic oxirane ring opening, relevant for constructing bioactive compounds (Santos et al., 2000) Synthesis of Functionalized γ-Spirolactone.

Enantioselective Synthesis

• A method for the enantioselective synthesis of dioxaspiro compounds, illustrating the importance of these compounds in the creation of enantiomerically pure substances (Schwartz et al., 2005) Flexible synthesis of enantiomerically pure dioxaspiro compounds.

Corrosion Inhibition

• Study on spirocyclopropane derivatives as corrosion inhibitors for mild steel in acidic conditions, demonstrating the potential of these compounds in industrial applications (Chafiq et al., 2020) Inhibition performances of spirocyclopropane derivatives.